5-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-[(4-methylphenyl)methyl]-1,2-dihydropyridin-2-one
CAS No.: 1251607-33-6
Cat. No.: VC7735049
Molecular Formula: C21H16ClN3O2
Molecular Weight: 377.83
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1251607-33-6 |
|---|---|
| Molecular Formula | C21H16ClN3O2 |
| Molecular Weight | 377.83 |
| IUPAC Name | 5-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-[(4-methylphenyl)methyl]pyridin-2-one |
| Standard InChI | InChI=1S/C21H16ClN3O2/c1-14-2-4-15(5-3-14)12-25-13-17(8-11-19(25)26)21-23-20(24-27-21)16-6-9-18(22)10-7-16/h2-11,13H,12H2,1H3 |
| Standard InChI Key | XIVWIUPVKLNMOA-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)CN2C=C(C=CC2=O)C3=NC(=NO3)C4=CC=C(C=C4)Cl |
Introduction
Synthesis and Characterization
The synthesis of such compounds typically involves multi-step reactions, including the formation of the oxadiazole ring and the attachment of the benzyl group to the pyridinone core. Characterization methods would include NMR, IR, mass spectrometry, and elemental analysis to confirm the structure.
Biological Activity
While specific data on this compound's biological activity is not available, compounds with similar structures have shown potential in various biological assays. For example, oxadiazole-containing compounds have been explored for their antimicrobial and anticancer properties .
Research Findings and Future Directions
Given the lack of specific information on 5-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-[(4-methylphenyl)methyl]-1,2-dihydropyridin-2-one, future research should focus on synthesizing this compound and evaluating its biological activities. This could involve in vitro assays to assess antimicrobial or anticancer potential.
Data Table: Comparison of Related Compounds
| Compound | Molecular Formula | Molecular Weight | Biological Activity |
|---|---|---|---|
| 5-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-[(3,4-dichlorophenyl)methyl]pyridin-2-one | C20H12Cl3N3O2 | 432.7 g/mol | Potential biological activities |
| N-[4-({4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1H-imidazol-1-yl}methyl)phenyl]-3-methoxybenzamide | C26H20ClN5O3 | Not specified | Screening compound for biological activities |
| 1-(4-Chlorophenyl)-3-[(3S,5S)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-methyl-3-pyrrolidinyl]urea | C21H22ClN5O3 | Not specified | Potential biological activities |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume